Cas no 1798540-18-7 (1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione)

• Product Name: 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione
• CAS No: 1798540-18-7
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5375509
• Update Time: 2025-06-08

1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione

• Inchi： 1S/C15H16N2O4/c18-13-6-7-14(19)17(13)11-8-16(9-11)15(20)10-21-12-4-2-1-3-5-12/h1-5,11H,6-10H2
• InChI Key： IPBVZOTYWNPXLH-UHFFFAOYSA-N
• SMILES： N1(C2CN(C(COC3=CC=CC=C3)=O)C2)C(=O)CCC1=O

Computed Properties

• Exact Mass: 288.111
• Monoisotopic Mass: 288.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.8±45.0 °C(Predicted)
• pka: -1.64±0.20(Predicted)

Additional information on 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione

Professional Introduction to Compound with CAS No. 1798540-18-7 and Product Name: 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione

The compound identified by the CAS number 1798540-18-7 and the product name 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both azetidine and pyrrolidinedione moieties in its molecular framework suggests a versatile chemical scaffold that could be exploited for the development of novel therapeutic agents.

Structurally, the compound consists of a 1-(2-Phenoxyacetyl)-3-azetidinyl side chain attached to a 2,5-pyrrolidinedione core. The 2,5-pyrrolidinedione moiety is known for its ability to form stable hydrogen bonds, which is a critical feature for drug-receptor interactions. This structural attribute enhances the compound's potential as a pharmacophore in the design of small-molecule drugs. Additionally, the phenoxyacetyl group introduces a polar aromatic region that can interact favorably with biological targets, thereby increasing the compound's binding affinity and selectivity.

In recent years, there has been growing interest in developing new chemical entities that leverage heterocyclic structures for therapeutic purposes. The azetidine ring in this compound is particularly noteworthy, as it is a relatively understudied scaffold compared to more conventional heterocycles like pyridine or benzene derivatives. Preliminary studies have shown that azetidine-based compounds exhibit promising biological activities across various disease pathways. For instance, derivatives of azetidine have been investigated for their potential in treating inflammatory disorders and infectious diseases due to their ability to modulate key enzymatic pathways.

The pyrrolidinedione moiety further contributes to the compound's pharmacological profile by providing a rigid framework that can be fine-tuned to optimize interactions with biological targets. This dual-heterocyclic system presents an opportunity to develop multifunctional drugs that can address multiple therapeutic targets simultaneously. Such an approach is particularly relevant in the context of complex diseases that require polypharmacological intervention.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with high accuracy. Molecular docking studies on 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione have revealed potential binding sites on various biological targets, including enzymes and receptors implicated in cancer, neurodegenerative diseases, and metabolic disorders. These computational insights have guided experimental efforts toward the synthesis of more potent and selective analogs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the phenoxyacetyl group necessitates precise control over reaction conditions to avoid side products. Additionally, the formation of the azetidine ring requires specialized catalytic systems that promote ring closure under mild conditions. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently, which has accelerated the discovery process in medicinal chemistry.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features from both azetidine and pyrrolidinedione moieties offers a unique chemical space that has not been extensively explored. This opens up new avenues for developing innovative therapeutics targeting unmet medical needs. Researchers are particularly interested in exploring derivatives of this compound that exhibit enhanced bioavailability, reduced toxicity, and improved pharmacokinetic properties.

In conclusion, the compound with CAS number 1798540-18-7 and product name 1-[1-(2-Phenoxyacetyl)-3-azetidinyl]-2,5-pyrrolidinedione represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for designing novel therapeutic agents. As computational methods continue to improve and synthetic techniques become more refined, it is likely that this compound will play a significant role in future drug discovery efforts.